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Compound of Interest

Compound Name: Piperidin-3-ylmethanamine
CAS No.: 23099-21-0
Cat. No.: B1584787

Get Quote

Compound Identity & Physicochemical Core

Piperidin-3-ylmethanamine (also known as 3-(Aminomethyl)piperidine) is a critical
bifunctional scaffold in medicinal chemistry, offering both a secondary piperidine amine and a
primary exocyclic amine. Its non-planar, 3-dimensional architecture makes it an ideal fragment

for escaping "flatland" in structure-based drug design (SBDD).
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Property Data
IUPAC Name Piperidin-3-ylmethanamine
CAS Number 23099-21-0
C
Molecular Formula H
N
Molecular Weight 114.19 g/mol
SMILES C1CC(CNC1)CN
Physical State Colorless to pale yellow liquid
Boiling Point 89 °C (at 18 mmHg)

Mass Spectrometry (MS) Profiling

Objective: Validation of molecular weight and structural connectivity via fragmentation analysis.
lonization & Fragmentation Logic
In Electron lonization (El, 70 eV), the molecule undergoes characteristic

-cleavage and ring fragmentation. The molecular ion (
) at m/z 114 is typically weak due to the stability of the fragment ions.

o Base Peak Logic: The fragmentation is driven by the stability of the iminium ions formed
adjacent to the nitrogen atoms.

o Key Diagnostic lons:

o m/z 114: Parent Molecular lon (

).

o m/z 84: Loss of the exocyclic primary amine side chain (
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). This forms the stable tetrahydropyridinyl cation.

o m/z 30: The primary amine fragment (

), formed via

-cleavage at the exocyclic bond.

o m/z 56: Characteristic retro-Diels-Alder (RDA) type fragmentation of the piperidine ring.

Fragmentation Pathway Visualization

The following diagram illustrates the logical fragmentation flow used to confirm the structure.
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Caption: Logical fragmentation pathway for Piperidin-3-ylmethanamine under Electron

lonization (EI).

Infrared Spectroscopy (IR)

Objective: Identification of functional groups, specifically distinguishing the primary and

secondary amines.

Band Assignment Table

The IR spectrum is dominated by N-H and C-H stretching vibrations. The absence of carbonyl
bands (1650-1750 cm
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) is a critical purity check against amide precursors (e.g., nipecotamide).

Frequency (cm

Vibration Mode Functional Group Interpretation
)
Symmetric and
Primary Amine (-NH asymmetric stretching
3350-3250 N-H Stretch (Doublet) )
) of the exocyclic
amine.
) Often overlapped by
Secondary Amine ) )
~3200 N-H Stretch (Weak) (>NH) the primary amine
>
bands; broader.
Strong absorptions
Alkane (sp typical of the
2940-2850 C-H Stretch o
) saturated piperidine
ring.
Characteristic
"scissoring"”
1600-1580 N-H Bend (Scissoring)  Primary Amine deformation of the -
NH
group.
Scissoring/bending of
CH _
1470-1440 Methylene ring CH
Bend
groups.

Nuclear Magnetic Resonance (NMR)

Objective: Definitive structural assignment and conformational analysis.

H NMR Characterization (400 MHz, CDCI )

The piperidine ring exists predominantly in a chair conformation. The C3-substituent prefers the
equatorial position to minimize 1,3-diaxial interactions, though the amine group is not as bulky
as a methyl group.
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¢ Solvent Note: CDCI

is standard. If the dihydrochloride salt is used, D
O or DMSO-

is required, and significant chemical shift changes (downfield) will be observed due to
protonation.

Shift (

. Lo . Assighment
Position Multiplicity Integration Lodi
ogic

» PpPM) g

H-2 (eq/ax) 2.95-3.15 Multiplet 2H to ring Nitrogen
(deshielded).

H-6 (eg/ax) 2.50 - 2.65 Multiplet 2H to ring Nitrogen
Exocyclic CH 255 — 2.60 Doublet (J=6.5 oH to primary amine;

Hz) couples with H-3.

Methine proton;
H-3 1.60-1.75 Multiplet 1H characteristic of
3-substitution.

H-4, H-5 1.10 - 1.60 Multiplet 4H ring protons
(shielded).

Exchangeable
protons; shift
NH /NH 1.2-20 Broad Singlet 3H varies with
concentration/wa

ter.

C NMR Characterization (100 MHz, CDCI )

There are 6 distinct carbon environments.

e C-2 (~50-53 ppm):
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to ring nitrogen.
e C-6 (~46-48 ppm):
to ring nitrogen.
e Exocyclic CH
(~45-47 ppm):
to primary nitrogen.
e C-3(~38-40 ppm): Branching point (methine).
o C-4(~28-30 ppm):
to nitrogen.
e C-5(~24-26 ppm):

to nitrogen (most shielded).

NMR Correlation Workflow

To verify the regiochemistry (3-substituted vs. 2- or 4-substituted isomers), 2D NMR
(COSY/HSQC) is essential.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1H NMR Spectrum

H-3 Methine Exocyclic CH2
(Multiplet ~1.7 ppm) (Doublet ~2.6 ppm)

COSY Correlation

alidates Connectivity

Confirm 3-Substitution

Click to download full resolution via product page

Caption: COSY correlation strategy to confirm the attachment of the aminomethyl group at the
C3 position.

Experimental Protocols
Sample Preparation for NMR

Why: Proper preparation ensures sharp peaks and accurate integration, critical for
distinguishing the free base from salt forms.

e Solvent Selection: Use Chloroform-d (CDCI

) for the free base. Use Deuterium Oxide (D
O) or DMSO-
if analyzing the dihydrochloride salt.

o Concentration: Dissolve ~10 mg of sample in 0.6 mL of solvent.
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» Reference: Ensure TMS (0.00 ppm) is present for internal referencing, or reference to the
residual solvent peak (CHCI

at 7.26 ppm).

e Handling: The free base is hygroscopic and absorbs CO

from air (forming carbamates). Prepare samples immediately before acquisition or under
nitrogen.

Quality Control: Impurity Profiling

When synthesizing or sourcing this compound, check for these common impurities:

o 3-Cyanopyridine: Look for aromatic protons (> 7.0 ppm) and a nitrile stretch in IR (~2230 cm

)

o 3-Picolylamine: Aromatic protons in NMR; indicates incomplete reduction of the pyridine ring.

e Dimers: Check MS for higher molecular weight peaks (e.g., m/z ~210) formed by
condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of Piperidin-3-
ylmethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584787/docs#technical-guide-spectroscopic-
profiling-of-piperidin-3-ylmethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.researchgate.net/publication/346082785_A_Simple_and_Effective_Synthesis_of_3-_and_4-Phenylcarbamoyloxybenzoic_Acids
https://www.benchchem.com/product/b1584787/docs#technical-guide-spectroscopic-profiling-of-piperidin-3-ylmethanamine
https://www.benchchem.com/product/b1584787/docs#technical-guide-spectroscopic-profiling-of-piperidin-3-ylmethanamine
https://www.benchchem.com/product/b1584787/docs#technical-guide-spectroscopic-profiling-of-piperidin-3-ylmethanamine
https://www.benchchem.com/product/b1584787/docs#technical-guide-spectroscopic-profiling-of-piperidin-3-ylmethanamine
https://www.benchchem.com/product/b1584787?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

